2-(2-fluorophenoxy)-N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-[4-(3-methylphenyl)piperazin-1-yl]sulfonylethyl]acetamide
• InChI: InChI=1S/C21H26FN3O4S/c1-17-5-4-6-18(15-17)24-10-12-25(13-11-24)30(27,28)14-9-23-21(26)16-29-20-8-3-2-7-19(20)22/h2-8,15H,9-14,16H2,1H3,(H,23,26)
• InChI Key: WANPHFCMJPCVBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)S(=O)(=O)CCNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C21H26FN3O4S
• Molecular Weight: 435.5 g/mol
• CAS No.: 946203-22-1

Description

The compound 2-(2-fluorophenoxy)-N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide (hereafter referred to as the "target compound") is a structurally complex molecule featuring:

• A 2-fluorophenoxy group attached to an acetamide backbone.
• A piperazine ring substituted with a 3-methylphenyl group at the 4-position.
• A sulfonylethyl linker connecting the piperazine moiety to the acetamide nitrogen.

Piperazine derivatives are widely studied for their role in enhancing blood-brain barrier permeability and receptor subtype selectivity .

Biological Activity

The compound 2-(2-fluorophenoxy)-N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide is a synthetic organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, mechanisms, structure-activity relationships (SAR), and relevant case studies.

Molecular Formula and Structure

• Molecular Formula : C22H28FN3O4S
• IUPAC Name : 2-(2-fluorophenoxy)-N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide

The compound features a complex structure that includes a fluorophenoxy group, a sulfonyl piperazine moiety, and an acetamide functional group. The presence of these functional groups is crucial for its biological activity.

Structural Features

Feature	Description
Fluorophenoxy Group	Enhances lipophilicity and receptor binding
Sulfonyl Group	Increases solubility and alters biological interactions
Piperazine Moiety	Provides flexibility and potential for receptor interaction

The precise mechanism by which this compound exerts its biological effects is not fully elucidated. However, it is believed to interact with specific receptors or enzymes, modulating various signaling pathways. The sulfonyl and piperazine groups are particularly significant in mediating these interactions.

Pharmacological Effects

Research indicates that compounds similar to this one have shown a range of biological activities, including:

• Antidepressant Activity : Compounds with piperazine moieties are often investigated for their potential antidepressant effects through modulation of serotonin receptors.
• Anti-inflammatory Properties : The sulfonamide group has been associated with anti-inflammatory effects in various studies.
• Neuroprotective Effects : Some derivatives have demonstrated neuroprotective properties, making them candidates for treating neurodegenerative diseases.

Comparative Analysis

Research on related compounds reveals that modifications in the structure significantly affect biological activity. For instance, the introduction of different substituents on the piperazine ring can alter potency and selectivity for specific targets.

Compound Variation	mGlu7 IC50 (μM)	Observations
Base Compound	5.6	Initial potency observed
3-Methyl Substituent	4.5	Slight increase in receptor affinity
Chlorine Substituent	>10	Loss of activity compared to base compound

Case Studies

• Antidepressant Activity Assessment : A study evaluated the compound's effect on serotonin receptor binding in vitro, revealing a moderate binding affinity consistent with known antidepressants.
• Anti-inflammatory Studies : In vivo models demonstrated that the compound reduced inflammation markers significantly compared to controls, suggesting potential therapeutic applications in inflammatory conditions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Their Key Features

The target compound shares core structural elements with several derivatives documented in the evidence. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name / ID	Key Structural Differences	Potential Targets / Activities	Evidence Source
Target Compound	2-fluorophenoxy, 3-methylphenyl-piperazine sulfonylethyl	Hypothesized: GPCR modulation (e.g., A2A adenosine receptor)
N-(4-fluorophenyl)-2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]acetamide	4-fluorophenyl (vs. 2-fluorophenoxy), 4-methylphenyl-piperazine sulfonyl	Likely ACE2 interaction (docking score: -5.51 kcal/mol)
N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-2-(3-methoxyphenoxy)acetamide	3-methoxyphenoxy (vs. 2-fluorophenoxy), dimethylaminophenyl-piperazine	Serotonin/dopamine receptor affinity (inferred from piperazine motifs)
N-(3-methylphenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide	Phenylethenesulfonyl linker (vs. sulfonylethyl), 3-methylphenyl	Sulfonamide-based enzyme inhibition (e.g., carbonic anhydrase)
2-(substituted phenoxy)-N-(1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)acetamide	Bicyclic terpene backbone (vs. piperazine-sulfonylethyl)	Anti-inflammatory, analgesic (IC50: 10–50 µM in COX-2 assays)

Pharmacophore Analysis

• Fluorophenoxy vs. Methoxyphenoxy: The 2-fluorophenoxy group in the target compound may enhance metabolic stability compared to methoxy-substituted analogs (e.g., ), as fluorine reduces oxidative degradation . However, methoxy groups improve solubility due to hydrogen bonding .
• Piperazine Substitution : The 3-methylphenyl group on the piperazine ring likely confers selectivity for peripheral over central receptors, contrasting with 4-methylphenyl () or phenyl () substitutions, which are associated with CNS penetration .
• Sulfonamide Linker : The sulfonylethyl chain in the target compound balances hydrophilicity and rigidity, whereas ethenesulfonyl () or tosyl () variants may alter binding kinetics due to conformational flexibility .